Cas no 1311317-89-1 (1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole hydrochloride)

• Product Name: 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole hydrochloride
• CAS No: 1311317-89-1
• MF: C₇H₁₃ClN₄
• MW: 188.657919645309
• CID: 5217212
• Update Time: 2026-03-06

1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-2-ylmethyl)-1H-1,2,4-triazole hydrochloride
• 1-(pyrrolidin-2-ylmethyl)-1H-1,2,4-triazolehydrochloride
• 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole hydrochloride
• 1H-1,2,4-Triazole, 1-(2-pyrrolidinylmethyl)-, hydrochloride (1:1)

• Inchi： 1S/C7H12N4.ClH/c1-2-7(9-3-1)4-11-6-8-5-10-11;/h5-7,9H,1-4H2;1H
• InChI Key： RQYYPWHDEULJRB-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1CN1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 128
• Topological Polar Surface Area: 42.7

Additional information on 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole hydrochloride

Comprehensive Overview of 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole hydrochloride (CAS No. 1311317-89-1)

The compound 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole hydrochloride (CAS No. 1311317-89-1) is a chemically synthesized derivative combining a pyrrolidine moiety with a 1,2,4-triazole ring system. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential bioactivity. The hydrochloride salt form enhances its solubility, making it more suitable for various applications. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors involved in metabolic and neurological pathways.

In recent years, the demand for heterocyclic compounds like 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole has surged, driven by their versatility in medicinal chemistry. The compound's unique scaffold allows for modifications that can improve binding affinity and selectivity. This has led to its investigation in the development of novel therapeutics for conditions such as inflammation, microbial infections, and metabolic disorders. Its pyrrolidine-triazole hybrid structure is also being studied for its potential in crop protection, offering new avenues for sustainable agriculture.

The synthesis of 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole hydrochloride involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and industrial applications. The growing availability of high-purity samples has facilitated its adoption in high-throughput screening and combinatorial chemistry.

One of the most searched questions related to this compound is its mechanism of action and potential side effects. While preclinical studies suggest promising pharmacological properties, comprehensive toxicological evaluations are still underway. The scientific community is particularly interested in its pharmacokinetics and biodistribution, which are critical for determining its therapeutic index. Additionally, its stability under various environmental conditions is a key consideration for formulation scientists.

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In conclusion, 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,4-triazole hydrochloride represents a compelling area of research with broad implications for health and agriculture. Its innovative chemical framework and adaptable properties position it as a candidate for future breakthroughs. As studies progress, the compound is expected to play a pivotal role in addressing some of the most pressing challenges in science and technology.